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Compound of Interest

Compound Name:
1-Butyl-3-methylimidazolium octyl

sulfate

Cat. No.: B1253307 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of 1-Butyl-3-methylimidazolium octyl sulfate (CAS: 445473-

58-5). Adherence to these guidelines is critical for ensuring personnel safety and minimizing

environmental impact.

Hazard Identification and Safety Data
1-Butyl-3-methylimidazolium octyl sulfate is an ionic liquid that presents several hazards

upon exposure. It is crucial to be aware of these risks before handling the substance.
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Hazard Classification GHS Code Description

Skin Irritation H315 Causes skin irritation.[1][2]

Eye Irritation H319
Causes serious eye irritation.

[1][2]

Respiratory Irritation H335
May cause respiratory

irritation.[1]

Signal Word - Warning[2]

Pictogram - GHS07 (Exclamation Mark)[2]

Occupational Exposure Limits -
No established TWA or PEL.

Handle with care.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense against accidental exposure. The

following equipment is mandatory when handling 1-Butyl-3-methylimidazolium octyl sulfate.
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PPE Category Item Specification

Eye Protection Safety Goggles

Chemical splash goggles are

required. A face shield should

be worn in conjunction with

goggles when there is a

significant risk of splashing.

Hand Protection Chemical-Resistant Gloves

While specific breakthrough

time data for this ionic liquid is

not readily available, Butyl or

Nitrile gloves are

recommended for handling.

Always inspect gloves for

integrity before use and

replace them immediately if

they become contaminated.

For prolonged contact,

consider double-gloving.

Body Protection Laboratory Coat

A flame-resistant lab coat

should be worn and buttoned

to its full length.

Respiratory Protection Respirator

Use in a well-ventilated area or

a chemical fume hood. If

engineering controls are

insufficient, a respirator with a

type ABEK (EN14387) filter

cartridge is recommended.[2]
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Caption: Workflow for selecting and using Personal Protective Equipment.
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Experimental Protocol: Safe Handling of 1-Butyl-3-
methylimidazolium octyl sulfate
This protocol outlines the step-by-step process for safely using this ionic liquid in a laboratory

setting.

3.1. Preparation and Pre-Handling

Risk Assessment: Before beginning any work, conduct a thorough risk assessment for the

planned experiment.

Fume Hood: Ensure a certified chemical fume hood is available and functioning correctly. All

handling of the ionic liquid should occur within the fume hood.

Gather Materials: Assemble all necessary equipment, including the ionic liquid, other

reagents, glassware, and waste containers, inside the fume hood.

PPE: Don the required personal protective equipment as specified in the table above.

3.2. Handling and In-Use Procedures

Dispensing: Carefully dispense the required amount of the ionic liquid. Use a clean,

dedicated spatula for solids or a calibrated pipette for liquids.

Avoid Inhalation: Keep the sash of the fume hood at the lowest practical height to maximize

airflow and prevent inhalation of any potential vapors or aerosols.

Spill Prevention: Use secondary containment (e.g., a tray) to contain any potential spills.

Immediate Cleanup: In the event of a small spill within the fume hood, absorb the material

with an inert absorbent material (e.g., vermiculite, dry sand) and place it in a designated,

sealed waste container.

3.3. Post-Handling and Storage

Secure Container: Tightly seal the container of 1-Butyl-3-methylimidazolium octyl sulfate
immediately after use.
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Decontamination: Decontaminate any surfaces that may have come into contact with the

ionic liquid.

Storage: Store the container in a cool, dry, and well-ventilated area, away from incompatible

materials.

PPE Removal: Remove PPE in the correct order to avoid cross-contamination. Dispose of

single-use items in the appropriate waste stream.

Disposal Plan
Imidazolium-based ionic liquids may not be readily biodegradable and require proper disposal

as chemical waste.[3][4]

4.1. Waste Collection

Designated Waste Container: Use a clearly labeled, sealed, and chemically compatible

container for all waste containing 1-Butyl-3-methylimidazolium octyl sulfate.

Segregation: Do not mix this waste with other chemical waste streams unless compatibility

has been confirmed.

Contaminated Materials: Any materials, such as pipette tips, gloves, and absorbent pads,

that come into contact with the ionic liquid must be disposed of in the designated solid

chemical waste container.

4.2. Disposal Procedure

University/Company Guidelines: Follow your institution's specific guidelines for hazardous

waste disposal.

Waste Pickup: Arrange for the collection of the sealed waste container by your institution's

environmental health and safety (EHS) department or a licensed chemical waste disposal

company.

Advanced Disposal Methods: While not typically performed in a standard laboratory, be

aware that research is ongoing into the degradation of imidazolium-based ionic liquids using

methods such as plasma electrolysis and Fenton oxidation.[5][6][7] Recycling and recovery

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC4637002/
https://pubmed.ncbi.nlm.nih.gov/18063302/
https://www.benchchem.com/product/b1253307?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/24394620/
https://www.researchgate.net/publication/259607163_Degradation_of_imidazolium-based_ionic_liquids_in_aqueous_solution_using_plasma_electrolysis
https://www.researchgate.net/publication/260607341_Degradation_of_imidazolium-based_ionic_liquids_in_aqueous_solution_by_Fenton_oxidation
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1253307?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


of ionic liquids through processes like distillation and extraction are also being explored to

improve sustainability.[8][9][10][11][12]

End of Experiment

Waste Containing
1-Butyl-3-methylimidazolium octyl sulfate

Segregate Liquid and Solid Waste

Collect in Labeled,
Sealed Liquid Waste Container

Collect Contaminated Solids
in Labeled, Sealed Bag/Container

Consult Institutional and
Local Disposal Regulations

Store Waste in Designated
Secondary Containment Area
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Arrange for Professional
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Caption: Logical flow for the proper disposal of chemical waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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